4-methoxy-2-methyl-5-nitro(N,N-dimethyl) benzenesulfonamide

• Molecular Formula: C10H14N2O5S
• Molecular Weight: 274.30 g/mol
• IUPAC Name: 4-methoxy-N,N,2-trimethyl-5-nitrobenzenesulfonamide
• InChI: InChI=1S/C10H14N2O5S/c1-7-5-9(17-4)8(12(13)14)6-10(7)18(15,16)11(2)3/h5-6H,1-4H3
• InChI Key: IMTSZLJLQAZEQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N(C)C)[N+](=O)[O-])OC

Description

4-methoxy-2-methyl-5-nitro(N,N-dimethyl) benzenesulfonamide is a useful research compound. Its molecular formula is C10H14N2O5S and its molecular weight is 274.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-2-methyl-5-nitro(N,N-dimethyl)benzenesulfonamide (100 mg, 0.39 mmol) in dry DMF (1 mL) was added cesium carbonate (125 mg, 0.39 mmol) and dimethylsulfate (50 mg, 0.39 mmol). The resulting reaction mixture was heated to 60° C. and stirred for 3 h. After cooling to room temperature, the reaction was diluted with ethyl acetate and 1 N NaOH. The layers were separated, and the organics were washed once with 1 N NaOH. The organics were then dried and concentrated to provide 4-methoxy-2-methyl-5-nitro(N,N-dimethyl) benzenesulfonamide (90 mg, 85%) as a yellow solid, mp 130-132° C. Mass spectrum ES+: 275.0 (M+H).